1-[(2-Cyclopropyl-4-nitrophenyl)methyl]-4-methylpiperazine

• CAS No.: 943320-68-1
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol
• IUPAC Name: 1-[(2-cyclopropyl-4-nitrophenyl)methyl]-4-methylpiperazine
• InChI: InChI=1S/C15H21N3O2/c1-16-6-8-17(9-7-16)11-13-4-5-14(18(19)20)10-15(13)12-2-3-12/h4-5,10,12H,2-3,6-9,11H2,1H3
• InChI Key: GPJKINMHJLXZGC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=C(C=C2)[N+](=O)[O-])C3CC3

Description

1-[(2-Cyclopropyl-4-nitrophenyl)methyl]-4-methylpiperazine is a useful research compound. Its molecular formula is C15H21N3O2 and its molecular weight is 275.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(2-bromo-4-nitrobenzyl)-4-methylpiperazine (0.94 g, 3.0 mmol), 0.77 g (9.0 mmol) of cyclopropylboronic acid, 0.067 g (0.30 mmol) of Pd(OAc)2, 2.87 g (13.5 mmol) of K3PO4, and 0.168 g (0.60 mmol) of tricyclohexylphosphine in 18 mL of toluene/water (5:1) was heated at reflux under an atmosphere of N2 for 19 h. The reaction mixture was concentrated and the crude product was purified by silica gel chromatography (eluted with 5% MeOH/DCM; MeOH was pre-saturated with ammonia gas) to provide 0.80 g of product.